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Compound of Interest

Compound Name: Pipemidic Acid

CAS No.: 51940-44-4

Cat. No.: B1678396

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of pipemidic acid, a

synthetic antibacterial agent. This document details its chemical and physical properties,

mechanism of action, in vitro activity, and human pharmacokinetics. Furthermore, it offers

detailed experimental protocols for its synthesis and for the determination of its minimum

inhibitory concentration (MIC).
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Property Value Reference

CAS Number 51940-44-4 [1]

Molecular Weight 303.32 g/mol [1]

Molecular Formula C14H17N5O3 [1]

Melting Point 253 - 255 °C [2]

Water Solubility 0.322 mg/mL at 25 °C [2]

logP -2.15 [2]

In Vitro Antibacterial Activity
Pipemidic acid has demonstrated a broad spectrum of activity against various Gram-negative

and some Gram-positive bacteria. The following table summarizes the Minimum Inhibitory

Concentration (MIC) values for pipemidic acid against a range of clinical isolates.

Bacterial Species MIC Range (µg/mL) Reference

Escherichia coli 0.98 - 3.91 [3][4]

Pseudomonas aeruginosa 25 [5]

Proteus mirabilis 0.98 - 7.81 [3][4]

Salmonella typhimurium 0.98 - 7.81 [3][4]

Staphylococcus aureus - [6]

Human Pharmacokinetics
The pharmacokinetic profile of pipemidic acid has been studied in healthy human volunteers.

The key parameters are summarized in the table below.
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Pharmacokinetic
Parameter

Value Reference

Oral Bioavailability 93.1 ± 11% [7]

Peak Serum Concentration

(500 mg dose)
4.3 ± 0.5 µg/mL [8][9]

Time to Peak Concentration 1.2 ± 0.1 hours [8][9]

Elimination Half-life 3.4 ± 0.2 hours [8]

Apparent Volume of

Distribution
1.9 ± 0.2 L/kg [8]

Serum Protein Binding 13.4 ± 2.7% [7]

Renal Clearance 4.3 ± 0.7 mL/min/kg [8]

Total Clearance 6.3 ± 0.5 mL/min/kg [8]

Mechanism of Action
Pipemidic acid exerts its bactericidal effect by inhibiting bacterial DNA gyrase and

topoisomerase IV, enzymes essential for DNA replication, repair, and recombination. This

inhibition leads to the disruption of bacterial DNA synthesis and ultimately cell death.
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Caption: Mechanism of action of Pipemidic Acid.

Experimental Protocols
Synthesis of Pipemidic Acid
The synthesis of pipemidic acid can be achieved through a multi-step process starting from

pyrimidine derivatives.[10] A general outline of the synthesis is as follows:

Condensation and Cyclization: Ethyl 2,4-dichloropyrimidine-5-carboxylate is condensed and

cyclized with ethyl β-ethylaminopropionate. This reaction forms 2-chloro-5-hydroxy-7,8-

dihydro-8-ethylpyridine[2,3-d]pyrimidine-6-carboxylate.

Bromination: The resulting compound is then brominated.

Condensation with Piperazine: Finally, the brominated intermediate is condensed with

piperazine to yield pipemidic acid.

Determination of Minimum Inhibitory Concentration
(MIC) by Broth Microdilution
This protocol is a general guideline for determining the MIC of pipemidic acid against a

bacterial strain and can be adapted based on specific laboratory conditions and the bacteria

being tested.[11][12][13]

Materials:

Pipemidic acid powder

Appropriate solvent for pipemidic acid (e.g., 0.1 N NaOH, followed by dilution in broth)

Mueller-Hinton Broth (MHB) or other suitable bacterial growth medium

Sterile 96-well microtiter plates

Bacterial inoculum standardized to 0.5 McFarland turbidity

Sterile diluents (e.g., saline or MHB)
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Incubator

Procedure:

Preparation of Pipemidic Acid Stock Solution:

Aseptically prepare a stock solution of pipemidic acid at a concentration of at least 1000

µg/mL. The specific solvent will depend on the solubility of the pipemidic acid powder. If

using NaOH to dissolve, ensure the final pH of the medium is not significantly altered.

Preparation of Serial Dilutions:

Dispense 100 µL of sterile MHB into wells 2 through 12 of a 96-well microtiter plate.

Add 200 µL of the pipemidic acid stock solution to well 1.

Perform a two-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing

thoroughly, and then transferring 100 µL from well 2 to well 3, and so on, down to well 10.

Discard 100 µL from well 10.

Well 11 will serve as the growth control (no antibiotic).

Well 12 will serve as the sterility control (no bacteria).

Preparation of Bacterial Inoculum:

From a fresh agar plate (18-24 hours old), select several colonies of the test bacterium

and suspend them in sterile saline or MHB.

Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which

corresponds to approximately 1-2 x 10^8 CFU/mL.

Dilute this standardized suspension to achieve a final inoculum concentration of

approximately 5 x 10^5 CFU/mL in the wells.

Inoculation of the Microtiter Plate:
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Within 15 minutes of preparing the final inoculum, add 10 µL of the diluted bacterial

suspension to wells 1 through 11. Do not inoculate well 12.

Incubation:

Cover the plate and incubate at 35 ± 2°C for 16-20 hours in ambient air.

Interpretation of Results:

Following incubation, visually inspect the wells for turbidity.

The MIC is the lowest concentration of pipemidic acid at which there is no visible growth

of the bacteria.
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Caption: Broth Microdilution Experimental Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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